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This document provides detailed protocols for the preparation of SR2211 stock solutions for in
vitro experiments. SR2211 is a potent and selective inverse agonist of the Retinoic acid
receptor-related Orphan Receptor gamma (RORYy), a key regulator of T helper 17 (Th17) cell
differentiation and pro-inflammatory cytokine production.[1][2][3] These protocols are intended
to ensure accurate and reproducible experimental results.

Chemical Properties and Bioactivity

SR2211, with a molecular weight of 527.48 g/mol , selectively binds to RORy with a Ki of 105
nM and acts as an inverse agonist with an IC50 of approximately 320 nM.[1][4] It demonstrates
minimal activity at other nuclear receptors such as RORaq, liver X receptor a (LXRa), and
farnesoid X receptors (FXR).[1][5] The primary mechanism of action of SR2211 is the
suppression of RORY's transcriptional activity, leading to the inhibition of Interleukin-17 (IL-17)
and IL-23 receptor gene expression.[6][7]

Quantitative Data Summary

The following table summarizes the key quantitative data for SR2211:
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Parameter Value Reference
Molecular Weight 527.48 g/mol [1]8]
Formula C26H24F7N30 [1]

CAS Number 1359164-11-6 [1]

Ki (RORY) 105 nM [1][4]

ICso0 (RORY) ~320 nM [1][4]

Solubility in DMSO

= 20 mg/mL (up to 100 mM)

[11(51(€]

Solubility in DMF

20 mg/mL

[5]

Solubility in Ethanol

10 mg/mL

[5]

Storage (Powder)

-20°C for up to 3 years

[9]

Storage (Stock Solution)

-80°C for up to 1 year; -20°C

for up to 1 month

[4119]

Experimental Protocols
Protocol 1: Preparation of a 10 mM SR2211 Stock

Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of SR2211 in Dimethyl

Sulfoxide (DMSO), a common solvent for in vitro studies.

Materials:

SR2211 powder

Vortex mixer

Anhydrous/molecular biology grade DMSO

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips
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e Analytical balance
Procedure:

o Equilibration: Allow the SR2211 powder vial to equilibrate to room temperature before
opening to prevent condensation.

e Weighing: Accurately weigh out 1 mg of SR2211 powder using an analytical balance and
transfer it to a sterile microcentrifuge tube.

e Solvent Addition: Based on the molecular weight of 527.48 g/mol , calculate the volume of
DMSO required. For 1 mg of SR2211 to make a 10 mM stock solution, add 189.58 pL of
DMSO.

¢ Dissolution: Add the calculated volume of DMSO to the microcentrifuge tube containing the
SR2211 powder.

e Mixing: Vortex the solution thoroughly until the powder is completely dissolved. Gentle
warming or sonication can be used to aid dissolution if necessary.[9]

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -80°C for
long-term storage (up to 1 year) or at -20°C for short-term storage (up to 1 month).[4][9]

Note on DMSO Concentration in Cell Culture: When preparing working solutions for cell-based
assays, ensure the final concentration of DMSO in the cell culture medium does not exceed
0.1% to avoid solvent-induced cytotoxicity.[9]

Visualizations
SR2211 Mechanism of Action
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Caption: SR2211 acts as an inverse agonist, inhibiting RORy and downstream inflammatory
pathways.
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Experimental Workflow: Preparing SR2211 Working
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Caption: Workflow for preparing SR2211 working solutions from a stock for in vitro
experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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